Cas no 34786-30-6 (2-Oxepanone, 3,3-dimethyl-)

• Product Name: 2-Oxepanone, 3,3-dimethyl-
• CAS No: 34786-30-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 3946014
• Update Time: 2025-06-13

2-Oxepanone, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, 3,3-dimethyl-

• Inchi： 1S/C8H14O2/c1-8(2)5-3-4-6-10-7(8)9/h3-6H2,1-2H3
• InChI Key： LROFMHLJBOIJHA-UHFFFAOYSA-N
• SMILES： O1CCCCC(C)(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones

Additional information on 2-Oxepanone, 3,3-dimethyl-

Introduction to 2-Oxepanone, 3,3-dimethyl- (CAS No. 34786-30-6)

2-Oxepanone, 3,3-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 34786-30-6, is a significant heterocyclic compound that has garnered considerable attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the oxepanone class, characterized by a five-membered lactone ring, which makes it a versatile scaffold for the synthesis of various bioactive molecules. The presence of two methyl groups at the C3 position enhances its structural stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The chemical structure of 2-Oxepanone, 3,3-dimethyl- consists of a cyclopentane ring with an oxygen atom incorporated into the ring, forming an ester-like functionality. This structural motif is highly conducive to further functionalization, enabling the introduction of diverse substituents that can modulate its biological activity. The compound’s unique properties have positioned it as a key building block in the development of novel pharmaceutical agents and agrochemicals.

In recent years, there has been a surge in research focused on oxepanone derivatives due to their potential applications in medicinal chemistry. Specifically, 2-Oxepanone, 3,3-dimethyl- has been explored for its role in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The dimethyl substitution at the C3 position not only influences the electronic distribution within the molecule but also impacts its solubility and metabolic stability, factors that are critical for drug development.

One of the most compelling aspects of 2-Oxepanone, 3,3-dimethyl- is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds that exhibit enhanced binding affinity to biological targets. For instance, studies have demonstrated its incorporation into peptidomimetics designed to inhibit protease enzymes implicated in various diseases. These peptidomimetics have shown promise in preclinical trials for conditions such as Alzheimer’s disease and cancer.

The pharmaceutical industry has been particularly interested in 2-Oxepanone, 3,3-dimethyl- due to its potential as a drug candidate or intermediate. Its structural framework allows for modifications that can optimize pharmacokinetic properties such as bioavailability and half-life. Additionally, the compound’s ability to undergo various chemical transformations makes it a valuable asset in combinatorial chemistry libraries used for high-throughput screening of bioactive compounds.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-Oxepanone, 3,3-dimethyl-, enabling more efficient and scalable production processes. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to improve yields and enantioselectivity during its preparation. These innovations have not only reduced costs but also facilitated the exploration of new derivatives with tailored biological activities.

In academic research circles, 2-Oxepanone, 3,3-dimethyl- has been investigated for its role in developing green chemistry approaches. Its use as a sustainable building block in organic synthesis aligns with global efforts to minimize environmental impact while maximizing efficiency. By integrating principles of green chemistry into its production and application, researchers aim to reduce waste and hazardous byproducts associated with traditional synthetic routes.

The compound’s versatility extends beyond pharmaceutical applications; it has also been explored in materials science and polymer chemistry. For example, functionalized oxepanones derived from 2-Oxepanone, 3,3-dimethyl- have been incorporated into polymers to enhance their mechanical strength and thermal stability. These advancements highlight the broad utility of this heterocyclic scaffold across multiple scientific disciplines.

As our understanding of molecular interactions continues to evolve, so does the potential of 2-Oxepanone, 3,3-dimethyl- as a tool for discovery. Ongoing studies are delving into its interactions with biological targets at a molecular level using computational modeling and spectroscopic techniques. These efforts are crucial for elucidating mechanisms of action and identifying new therapeutic opportunities.

The future prospects for 2-Oxepanone, 3,3-dimethyl- are promising given its multifaceted applications and ongoing research efforts. As new synthetic strategies emerge and our knowledge of biological systems expands, this compound is poised to play an increasingly important role in drug discovery and material science. Its unique structural features offer a rich foundation for innovation across multiple scientific domains.